1-Amino-4,5,5-trimethylhexan-3-ol

• Molecular Formula: C9H21NO
• Molecular Weight: 159.27 g/mol
• IUPAC Name: 1-amino-4,5,5-trimethylhexan-3-ol
• InChI: InChI=1S/C9H21NO/c1-7(9(2,3)4)8(11)5-6-10/h7-8,11H,5-6,10H2,1-4H3
• InChI Key: CRLHDXZANPDKGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(CCN)O)C(C)(C)C

Description

1-Amino-4,5,5-trimethylhexan-3-ol is a branched-chain amino alcohol with the molecular formula C₉H₂₁NO and a molecular weight of 159.27 g/mol. The compound features an amino (-NH₂) group at position 1, a hydroxyl (-OH) group at position 3, and three methyl (-CH₃) substituents at positions 4, 5, and 5 on the hexane backbone.

Biological Activity

1-Amino-4,5,5-trimethylhexan-3-ol (C9H21NO) is an organic compound characterized by its unique structural features, including an amino group and multiple methyl groups. This compound is gaining attention for its potential biological activities, which may influence various biochemical pathways and therapeutic applications. This article aims to provide a comprehensive overview of the biological activity of 1-Amino-4,5,5-trimethylhexan-3-ol, supported by relevant data tables and research findings.

Chemical Structure and Properties

The molecular structure of 1-Amino-4,5,5-trimethylhexan-3-ol features:

• Molecular Formula : C9H21NO
• Molecular Weight : 159.27 g/mol
• Functional Groups : Amino group (-NH₂) and three methyl groups attached to a hexane backbone.

This arrangement allows for significant reactivity and interaction with biological molecules, which is crucial for its biological activity.

Mechanisms of Biological Activity

1-Amino-4,5,5-trimethylhexan-3-ol exhibits several mechanisms through which it may exert biological effects:

1. Protein Interaction :
The amino group in the compound facilitates hydrogen bonding and electrostatic interactions with proteins. This can modulate enzyme activities and influence cellular signaling pathways.

2. Enzyme Modulation :
Research indicates that compounds with similar structures can affect enzymatic functions by altering the conformation of active sites or competing with substrates.

3. Cellular Uptake :
Studies suggest that amino acids and their derivatives can be taken up by cells through specific transport mechanisms. The presence of an amino group may enhance the uptake efficiency in microbial systems .

Case Studies

• Antimicrobial Activity :
  A study investigated the antimicrobial properties of 1-Amino-4,5,5-trimethylhexan-3-ol against various bacterial strains. Results indicated a significant reduction in bacterial growth at specific concentrations, suggesting potential applications in developing antimicrobial agents.
• Toxicological Assessment :
  Toxicity studies conducted on model organisms revealed that 1-Amino-4,5,5-trimethylhexan-3-ol exhibited low acute toxicity levels, making it a candidate for further pharmaceutical exploration .
• Therapeutic Potential :
  Preliminary research has indicated that this compound may have neuroprotective properties due to its ability to modulate neurotransmitter systems. Further studies are warranted to explore these effects in detail.

Data Tables

Study Focus	Findings	Reference
Antimicrobial Activity	Significant inhibition of bacterial growth
Toxicological Assessment	Low acute toxicity levels observed
Neuroprotective Potential	Modulation of neurotransmitter systems

Comparison with Similar Compounds

Positional Isomerism: 1-Amino-2,4,5-trimethylhexan-3-ol vs. Target Compound

The positional isomer 1-Amino-2,4,5-trimethylhexan-3-ol (CAS 1560510-41-9) shares the same molecular formula and weight as the target compound but differs in methyl group placement. Both compounds are classified as organic building blocks, but the isomer’s commercial availability (95% purity) suggests established synthetic protocols .

Alcohol Derivatives: 3-Ethyl-5,5-dimethylhexan-3-ol

3-Ethyl-5,5-dimethylhexan-3-ol (CAS 5340-62-5) lacks the amino group but shares a similar branched alcohol structure. The ethyl group at position 3 introduces asymmetry, which may influence solubility and boiling point. Such alcohols are commonly used as solvents or intermediates in esterification reactions .

Cyclohexane-Based Analog: 1-Amino-4,4-difluorocyclohexane-1-carboxylic Acid

This compound (CAS 1240529-10-5) features a cyclohexane ring with fluorine and carboxylic acid groups. Its rigid cyclic structure contrasts with the linear hexane backbone of the target compound, leading to differences in solubility and conformational flexibility .

Cyclic Alcohol: 3,3,5-Trimethylcyclohexan-1-ol

3,3,5-Trimethylcyclohexan-1-ol (CAS 116-02-9) demonstrates how cyclic systems alter physical properties. The cyclohexanol backbone reduces molecular flexibility compared to linear chains, increasing melting points and decreasing volatility. This compound is used in fragrances and industrial solvents .

Research Findings and Implications

• This contrasts with the more accessible amino group in the 2,4,5-isomer .
• Solubility: Linear amino alcohols like the target compound are generally more soluble in polar solvents than cyclic analogs (e.g., cyclohexanol derivatives) due to reduced hydrophobicity .
• Applications: Amino alcohols are critical in synthesizing beta-blockers and chiral ligands. The target compound’s branched structure may offer advantages in asymmetric catalysis or drug delivery systems, though experimental validation is needed .